N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C22H30N4O3/c27-20(24-12-8-17-5-2-1-3-6-17)21(28)25-15-18-9-13-26(14-10-18)22(29)19-7-4-11-23-16-19/h4-5,7,11,16,18H,1-3,6,8-10,12-15H2,(H,24,27)(H,25,28)
• InChI Key: JPYWTYBIRMWDAO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NCC2CCN(CC2)C(=O)C3=CN=CC=C3
• Molecular Formula: C22H30N4O3
• Molecular Weight: 398.5 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C22H30N4O3 and its molecular weight is 398.507. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polyamine Analogue-induced Programmed Cell Death

Research has demonstrated the role of polyamine analogues, similar in structure to the queried compound, in inducing programmed cell death (PCD) through the superinduction of polyamine catabolic enzymes. This process, associated with oxidative stress due to H2O2 production, highlights the potential for such compounds in antitumor applications (Ha, Woster, Yager, & Casero, 1997).

Renal Cationic Transport and Plasma Flow

Another study focused on N1-methylnicotinamide (NMN), an endogenous marker for renal cationic transport and plasma flow. The research underscores the utility of NMN in assessing renal function, revealing the importance of similar nicotinamide derivatives in medical diagnostics (Musfeld, Biollaz, Bélaz, Kesselring, & Decosterd, 2001).

Synthesis and Properties of Nicotinic Acid Derivatives

Investigations into the synthesis of nicotinic acid derivatives have explored the potential of these compounds in creating spin-labeled analogs of nicotinamide, pointing towards their application in biochemical studies for tracking and analyzing molecular interactions (Lifshits, Mal'tsev, Yakovlev, Zorontsov, & Zakharova, 1976).

Development of High-Affinity Inhibitors

Research into nicotinamide N-methyltransferase (NNMT) inhibitors has led to the creation of compounds featuring an alkyne component, closely resembling the queried chemical structure. These inhibitors have shown high affinity and selectivity, indicating the potential for therapeutic applications in conditions where NNMT is implicated, such as obesity and certain cancers (Policarpo et al., 2019).

Exploration of Hypoglycemic Agents

A study on derivatives of N1-nicotinoyl-2-pyrazolin-5-one and their analogues has assessed the hypoglycemic effects, antibacterial activity, and toxicity. This research underscores the potential of such compounds in developing new treatments for diabetes (Girges, Hanna, Rasała, & Berghot, 1992).